![molecular formula C17H13ClN2O2 B049453 Hydantoin, 3-(m-chlorophenyl)-5-(m-methylbenzylidene)- CAS No. 111223-87-1](/img/structure/B49453.png)
Hydantoin, 3-(m-chlorophenyl)-5-(m-methylbenzylidene)-
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Hydantoin, 3-(m-chlorophenyl)-5-(m-methylbenzylidene)- is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a derivative of hydantoin, which is a heterocyclic organic compound. The compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.
Mechanism of Action
The mechanism of action of hydantoin, 3-(m-chlorophenyl)-5-(m-methylbenzylidene)- is not well understood. However, studies have suggested that the compound may act by inhibiting the activity of certain enzymes and proteins involved in cancer cell proliferation, microbial growth, and inflammation.
Biochemical and Physiological Effects:
Hydantoin, 3-(m-chlorophenyl)-5-(m-methylbenzylidene)- has been shown to have various biochemical and physiological effects. Studies have suggested that the compound may induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of microbial cells, and reduce inflammation in the body.
Advantages and Limitations for Lab Experiments
Hydantoin, 3-(m-chlorophenyl)-5-(m-methylbenzylidene)- has several advantages and limitations for lab experiments. The compound is relatively easy to synthesize, and its purity can be easily determined using various analytical techniques. However, the compound has limited solubility in water, which may limit its use in certain experiments.
Future Directions
There are several future directions for the study of hydantoin, 3-(m-chlorophenyl)-5-(m-methylbenzylidene)-. One potential direction is the study of the compound's potential as a therapeutic agent for various diseases, such as cancer, microbial infections, and inflammation. Another direction is the study of the compound's potential as a catalyst in various chemical reactions. Further studies are needed to fully understand the mechanism of action of the compound and its potential applications in various fields.
Conclusion:
In conclusion, hydantoin, 3-(m-chlorophenyl)-5-(m-methylbenzylidene)- is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments. Further studies are needed to fully understand the compound's potential applications in various fields.
Synthesis Methods
Hydantoin, 3-(m-chlorophenyl)-5-(m-methylbenzylidene)- is synthesized using a specific method. The synthesis involves the reaction of m-chloroaniline and m-methylbenzaldehyde in the presence of hydantoin and sulfuric acid. The reaction takes place under reflux conditions, and the product is obtained after purification.
Scientific Research Applications
Hydantoin, 3-(m-chlorophenyl)-5-(m-methylbenzylidene)- has various scientific research applications. It has been studied for its potential as an anti-cancer agent, anti-microbial agent, and anti-inflammatory agent. The compound has also been studied for its potential as a catalyst in various chemical reactions.
properties
CAS RN |
111223-87-1 |
---|---|
Molecular Formula |
C17H13ClN2O2 |
Molecular Weight |
312.7 g/mol |
IUPAC Name |
(5Z)-3-(3-chlorophenyl)-5-[(3-methylphenyl)methylidene]imidazolidine-2,4-dione |
InChI |
InChI=1S/C17H13ClN2O2/c1-11-4-2-5-12(8-11)9-15-16(21)20(17(22)19-15)14-7-3-6-13(18)10-14/h2-10H,1H3,(H,19,22)/b15-9- |
InChI Key |
LLEWQOIOFBJPFD-UHFFFAOYSA-N |
Isomeric SMILES |
CC1=CC(=CC=C1)/C=C\2/C(=O)N(C(=O)N2)C3=CC(=CC=C3)Cl |
SMILES |
CC1=CC(=CC=C1)C=C2C(=O)N(C(=O)N2)C3=CC(=CC=C3)Cl |
Canonical SMILES |
CC1=CC(=CC=C1)C=C2C(=O)N(C(=O)N2)C3=CC(=CC=C3)Cl |
synonyms |
(5Z)-3-(3-chlorophenyl)-5-[(3-methylphenyl)methylidene]imidazolidine-2 ,4-dione |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.